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Compound of Interest

Compound Name: N-Hydroxyphthalimide

Cat. No.: B041947

For Researchers, Scientists, and Drug Development Professionals

N-Hydroxyphthalimide (NHPI) is a versatile and commercially significant organic compound
with a wide range of applications, particularly in the fields of organic synthesis, catalysis, and
pharmaceutical development. This technical guide provides an in-depth overview of its core
physical and chemical properties, detailed experimental protocols, and key reaction pathways.

Core Physical and Chemical Properties

N-Hydroxyphthalimide, with the chemical formula CsHsNOs, is a derivative of phthalimide.[1]
It typically appears as a white to pale yellow crystalline solid.[1][2] Key physical and chemical
properties are summarized in the tables below for easy reference and comparison.

Physical Properties of N-Hydroxyphthalimide
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Molecular Formula

CsHsNOs

[1]3]

Molar Mass 163.132 g-mol—* [1]
White to pale yellow crystalline

Appearance . [11[2]
solid

Melting Point 233 °C (decomposes) [1112]

Boiling Point 370 °C [1][3]

Density 1.64 g/mL [1]

pKa 6.10 £ 0.20 (Predicted) [3114]

Solubility Profile of N-Hydroxyphthalimide

N-Hydroxyphthalimide exhibits varied solubility in different solvents, a critical consideration

for its application in various reaction media.

Solvent Solubility References
Water Soluble [1]
Acetic Acid Soluble [1]
Ethyl Acetate Soluble [1]
Acetonitrile Soluble [1]

Dimethyl Sulfoxide (DMSO)

Slightly soluble

[3]05]

Methanol

Slightly soluble

[3]

Dichloromethane

Generally soluble

[5]

Ethanol

Generally soluble

[5]

Experimental Protocols

Synthesis of N-Hydroxyphthalimide
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A common and efficient method for the synthesis of N-Hydroxyphthalimide involves the

reaction of phthalic anhydride with hydroxylamine hydrochloride in the presence of a base.

Materials:

Phthalic anhydride
Hydroxylamine hydrochloride
Sodium carbonate

Water

Ethanol (for recrystallization)

Procedure:

Dissolve phthalic anhydride in water.
In a separate flask, dissolve hydroxylamine hydrochloride and sodium carbonate in water.

Slowly add the hydroxylamine hydrochloride solution to the phthalic anhydride solution with
constant stirring.

Heat the reaction mixture to reflux for a specified period. The reaction progress can be
monitored by thin-layer chromatography.

Upon completion, cool the mixture to room temperature, which will cause the product to
precipitate.

Filter the crude N-Hydroxyphthalimide and wash it with cold water.

Purify the product by recrystallization from a suitable solvent, such as ethanol, to yield white
to pale yellow crystals of N-Hydroxyphthalimide. An overall yield of 76% can be achieved
following purification.[1]

Diagram of N-Hydroxyphthalimide Synthesis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to N-
Hydroxyphthalimide: Properties, Reactions, and Applications]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b041947#physical-and-chemical-
properties-of-n-hydroxyphthalimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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